Cas no 125968-55-0 (4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine
• CAS No: 125968-55-0
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• MDL: MFCD21335367
• CID: 5231859
• Update Time: 2026-03-07

4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4,6-bis(4-methoxyphenyl)-

• MDL： MFCD21335367
• Inchi： 1S/C18H17N3O2/c1-22-14-7-3-12(4-8-14)16-11-17(21-18(19)20-16)13-5-9-15(23-2)10-6-13/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key： ZFMPORMMFCGMPG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C2C=CC(=CC=2)OC)N=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 320
• XLogP3: 3.1
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine

4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 125968-55-0): An Overview of a Promising Compound in Medicinal Chemistry

4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 125968-55-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as BMPA, belongs to the class of pyrimidine derivatives and is characterized by its unique molecular structure, which includes two 4-methoxyphenyl groups attached to the pyrimidine ring at the 4 and 6 positions. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive research in various areas of pharmaceutical science.

The chemical structure of 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine is particularly noteworthy for its ability to interact with specific biological targets. The pyrimidine core is a common scaffold in many biologically active molecules, and the methoxyphenyl substituents enhance the compound's lipophilicity and solubility, which are crucial for its pharmacokinetic properties. These features make BMPA an attractive candidate for drug development, especially in the treatment of diseases where receptor modulation plays a key role.

Recent studies have highlighted the potential of 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that BMPA can modulate certain neurotransmitter systems, potentially slowing down the progression of these diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that BMPA exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In addition to its neuroprotective properties, 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine has also shown promise in cancer research. Preclinical studies have indicated that BMPA can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A notable study published in Cancer Research reported that BMPA effectively suppressed the growth of breast cancer cells by inhibiting the activation of the AKT/mTOR pathway, a key regulator of cell growth and survival.

The pharmacological profile of 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine has been further elucidated through extensive in vitro and in vivo studies. These studies have provided valuable insights into the compound's mechanism of action, pharmacokinetics, and safety profile. For example, a pharmacokinetic study conducted in rats showed that BMPA exhibits good oral bioavailability and a favorable distribution profile, suggesting its potential for oral administration in clinical settings.

The safety and toxicity profile of 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine has also been evaluated in preclinical studies. Results from these studies indicate that BMPA is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4,6-Bis(4-methoxyphenyl)pyrimidin-2-amine (CAS No. 125968-55-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for potential breakthroughs in the treatment of various diseases.